Cas no 98305-60-3 (4(1H)-Pyrimidinone, 2-amino-6-(2-fluorophenyl)-)

• Product Name: 4(1H)-Pyrimidinone, 2-amino-6-(2-fluorophenyl)-
• CAS No: 98305-60-3
• MF: C₁₀H₈FN₃O
• MW: 205.188425064087
• CID: 4373997
• PubChem ID: 135741877
• Update Time: 2025-04-24

4(1H)-Pyrimidinone, 2-amino-6-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-amino-6-(2-fluorophenyl)-
• 2-AMINO-6-(2-FLUOROPHENYL)PYRIMIDIN-4-OL
• 2-Amino-6-(2-fluorophenyl)pyrimidin-4(3H)-one
• SB58982
• 98305-60-3

• MDL： MFCD01317897
• Inchi： 1S/C10H8FN3O/c11-7-4-2-1-3-6(7)8-5-9(15)14-10(12)13-8/h1-5H,(H3,12,13,14,15)
• InChI Key： GMOXLSGIECEOFI-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2F)=CC(O)=N1

Computed Properties

• Exact Mass: 205.06514005Da
• Monoisotopic Mass: 205.06514005Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.5Ų

Additional information on 4(1H)-Pyrimidinone, 2-amino-6-(2-fluorophenyl)-

2-Amino-6-(2-fluorophenyl)-4(1H)-pyrimidinone (CAS 98305-60-3): A Comprehensive Scientific Profile

In the realm of heterocyclic chemistry, 2-amino-6-(2-fluorophenyl)-4(1H)-pyrimidinone (CAS 98305-60-3) stands as a structurally intriguing compound that has garnered significant attention from researchers across multiple disciplines. This fluorinated pyrimidinone derivative exhibits unique molecular characteristics that make it valuable for various scientific applications, particularly in the fields of medicinal chemistry and materials science.

The compound's systematic name, 4(1H)-Pyrimidinone, 2-amino-6-(2-fluorophenyl)-, reveals its core structure: a pyrimidinone scaffold substituted with an amino group at position 2 and a 2-fluorophenyl moiety at position 6. This specific arrangement of functional groups contributes to its distinctive chemical behavior and potential biological activities. Recent literature searches indicate growing interest in fluorinated heterocycles like this compound, especially in drug discovery programs targeting neurological disorders and inflammatory conditions.

From a physicochemical perspective, 2-amino-6-(2-fluorophenyl)pyrimidin-4(1H)-one typically appears as a crystalline solid with moderate solubility in polar organic solvents. The presence of both hydrogen bond donor (NH) and acceptor (C=O) groups enables interesting molecular interactions, while the fluorophenyl substituent enhances its lipophilicity - a property frequently optimized in pharmaceutical development. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for characterization and purity assessment of this compound.

The synthetic accessibility of CAS 98305-60-3 has made it a valuable building block in organic synthesis. Modern approaches often involve cyclocondensation reactions between appropriately substituted precursors, with the fluorine atom typically introduced early in the synthetic sequence. Researchers have developed several optimized protocols that achieve high yields while minimizing byproduct formation - a crucial consideration for scale-up processes in both academic and industrial settings.

In pharmaceutical research, 2-amino-6-(2-fluorophenyl)-4(1H)-pyrimidinone has shown promise as a scaffold for developing kinase inhibitors. The compound's ability to participate in key hydrogen bonding interactions makes it particularly interesting for targeting ATP-binding sites in various enzymes. Recent patent analyses reveal that similar amino-pyrimidinone derivatives are being investigated for their potential in treating conditions ranging from autoimmune diseases to certain types of cancer, though specific clinical applications for this exact compound remain under investigation.

Beyond medicinal chemistry, this fluorophenyl pyrimidinone has found utility in materials science applications. Its conjugated π-system and ability to form stable metal complexes have prompted investigations into its use in organic electronic devices. Some research groups have explored its incorporation into molecular semiconductors or as a ligand in catalytic systems, capitalizing on the electronic effects imparted by the fluorine substituent.

The safety profile of 98305-60-3 has been studied in accordance with standard laboratory protocols. While not classified as hazardous under normal handling conditions, appropriate precautions should be taken when working with this compound, including the use of personal protective equipment and proper ventilation. Material Safety Data Sheets (MSDS) provide detailed handling instructions that should be consulted prior to experimental work.

From a commercial perspective, the global market for specialty pyrimidinone compounds like this has shown steady growth, particularly in the pharmaceutical intermediates sector. Suppliers typically offer CAS 98305-60-3 in research quantities with purity levels ranging from 95% to 99%, catering to different application requirements. Current pricing trends reflect the compound's position as a specialty chemical with significant R&D value rather than a bulk commodity.

Analytical challenges associated with 2-amino-6-(2-fluorophenyl)pyrimidin-4(1H)-one primarily revolve around its characterization in complex matrices. Advanced techniques such as LC-MS/MS have proven particularly useful for detection and quantification in biological samples, while X-ray crystallography has helped elucidate its solid-state structure. These analytical methods have become increasingly important as researchers seek to understand the compound's behavior in various environments.

Environmental fate studies suggest that 98305-60-3 undergoes moderate biodegradation under appropriate conditions, with the fluorine substituent influencing its persistence. Proper waste management procedures should be followed to minimize environmental impact, in line with growing regulatory emphasis on green chemistry principles throughout the chemical industry.

Recent scientific literature highlights several novel derivatives of 2-amino-6-(2-fluorophenyl)-4(1H)-pyrimidinone being explored for their optical properties. The compound's inherent fluorescence characteristics, enhanced by strategic structural modifications, have opened new possibilities in sensor development and bioimaging applications. This aligns with broader trends in chemical biology that seek to develop multifunctional molecular tools.

Quality control protocols for CAS 98305-60-3 typically involve rigorous spectroscopic and chromatographic analyses to ensure batch-to-batch consistency. The pharmaceutical industry in particular has established stringent specifications for such intermediates, driving continuous improvements in synthetic and purification methodologies. These quality standards have become increasingly important as regulatory requirements for drug development materials continue to tighten globally.

Looking ahead, research directions for fluorophenyl-substituted pyrimidinones appear poised to expand into emerging areas such as targeted drug delivery and molecular recognition. The compound's modular structure lends itself well to systematic structural optimization, making it a versatile platform for addressing diverse scientific challenges. Ongoing studies are expected to further elucidate structure-activity relationships that could unlock additional applications for this interesting heterocyclic system.

For researchers working with 2-amino-6-(2-fluorophenyl)-4(1H)-pyrimidinone, proper storage conditions are essential to maintain compound integrity. Recommended practices include protection from light and moisture, typically achieved through storage in amber glass containers with desiccant packs at controlled temperatures. These precautions help prevent degradation that could compromise experimental results or product performance.

The intellectual property landscape surrounding 98305-60-3 and related compounds continues to evolve, with new patents emerging regularly. Current filings suggest growing interest in crystalline forms and solvates of the compound, reflecting the pharmaceutical industry's focus on solid-state characterization. This trend underscores the importance of comprehensive polymorph screening in modern drug development workflows.

In educational contexts, 2-amino-6-(2-fluorophenyl)pyrimidin-4(1H)-one serves as an excellent example for teaching important concepts in heterocyclic chemistry and molecular design. Its synthesis illustrates fundamental organic transformations, while its structure demonstrates principles of aromaticity and substituent effects. These pedagogical applications complement its primary research uses, making it a valuable compound across multiple aspects of chemical education.

As analytical technologies advance, new opportunities emerge for studying CAS 98305-60-3 at increasingly detailed levels. Techniques like cryo-electron microscopy and advanced NMR methods promise to reveal new insights into its molecular interactions and supramolecular behavior. These developments align with the chemical community's growing capability to understand and manipulate matter at the nanoscale.

The future trajectory of research involving 2-amino-6-(2-fluorophenyl)-4(1H)-pyrimidinone will likely be shaped by interdisciplinary collaborations that combine chemical synthesis with computational modeling and biological evaluation. Such integrated approaches have become characteristic of modern chemical research, accelerating the translation of fundamental discoveries into practical applications across multiple industries.